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Compound of Interest

Compound Name: Methyl 3-methyl-5-nitrobenzoate

CAS No.: 482311-23-9

Cat. No.: B1603797

Get Quote

Analytical Comparison Guide: Methyl 3-methyl-5-nitrobenzoate

Executive Summary & Strategic Context
Compound: Methyl 3-methyl-5-nitrobenzoate CAS: 482311-23-9 Molecular Formula:

Role: Critical intermediate for amide coupling in kinase inhibitor synthesis (e.g., Telmisartan
analogs, specific tyrosine kinase inhibitors).

The Core Challenge: In industrial synthesis, the "performance" of this intermediate is defined

by its regioisomeric purity. The 1,3,5-substitution pattern is thermodynamically difficult to

access via direct nitration of methyl 3-methylbenzoate (which yields 2-nitro and 4-nitro isomers

due to ortho/para direction by the methyl group). Consequently, this compound is typically

synthesized via the controlled oxidation of 3,5-dimethylnitrobenzene.

Comparative Insight: Unlike its isomers (Methyl 2-methyl-5-nitrobenzoate), the target

compound lacks adjacent protons. This structural feature allows for a self-validating NMR

protocol where the absence of ortho-coupling (
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) serves as the primary release criterion.

Comparative Performance Matrix
This table contrasts the target compound with its most common process impurities/alternatives.

Feature
Target: Methyl 3-

methyl-5-

nitrobenzoate

Impurity A: Methyl 2-

methyl-5-

nitrobenzoate

Impurity B: Dimethyl

5-nitroisophthalate

Origin

Partial oxidation of

3,5-

dimethylnitrobenzene

Nitration of m-toluic

acid esters

Over-oxidation of

starting material

Key NMR Signal

Three Singlets (meta-

coupling only,

)

Doublets (ortho-

coupling present,

)

Two Singlets (2:1

integration ratio)

Reactivity
High (Sterically

accessible ester)

Moderate (Steric

hindrance at ortho-

methyl)

High (Dual ester

functionality - side

reactions)

Solubility High in MeOH, DCM Moderate Lower (more polar)

Downstream Risk N/A (Desired Product)

Regioisomer

contamination in final

drug

Formation of

dimerized impurities

Characterization Data Interpretation
A. Nuclear Magnetic Resonance ( H NMR)
Solvent:

, 400 MHz

The hallmark of the 3-methyl-5-nitrobenzoate isomer is the absence of ortho-coupling. The

aromatic protons appear as three distinct "singlets" (actually finely split doublets/triplets with

).
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Position
Shift (

ppm)
Multiplicity

Interpretation &
Causality

H-6 8.78
dd (

Hz)

Most Deshielded:

Flanked by two

electron-withdrawing

groups (

and

).

H-4 8.25
dd (

Hz)

Deshielded: Ortho to

, but meta to

.

H-2 8.05
dd (

Hz)

Shielded (Relative):

Flanked by

and

. The

provides weak

electron donation.

3.98 s
Characteristic methyl

ester singlet.

2.52 s
Aromatic methyl

group.
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Expert Insight: If you observe a doublet at ~7.4-7.6 ppm with a coupling constant of ~8 Hz, your

batch is contaminated with the 2-nitro or 4-nitro isomer (likely from a nitration-based synthetic

route attempt). Reject the batch.

B. Infrared Spectroscopy (FT-IR)
Method: KBr Pellet or ATR

1725

(Strong): Carbonyl (

) stretch. Higher frequency than typical benzoates due to the electron-withdrawing

group at position 5.

1535

& 1350

: Asymmetric and Symmetric

stretches. These are diagnostic for the nitro group integrity.

C. Mass Spectrometry (GC-MS / LC-MS)
Molecular Ion (

): 195 m/z.

Base Peak (

): 164 m/z (Loss of

).
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Fragment (

): 149 m/z (Loss of

).

Differentiation: MS alone cannot distinguish regioisomers; it must be coupled with

Chromatography (retention time) or NMR.

Experimental Protocols
Protocol A: Regio-Purity Validation (HPLC)
Objective: Quantify the "Over-oxidized" impurity (Diester) and "Under-oxidized" starting

material.

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100mm, 3.5µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV @ 254 nm (aromatic) and 210 nm (amide bonds if downstream).

Retention Order (Typical):

Dimethyl 5-nitroisophthalate (Polar, elutes first)

Methyl 3-methyl-5-nitrobenzoate (Target)[1][2][3][4][5][6]

3,5-Dimethylnitrobenzene (Non-polar, elutes last)

Protocol B: Synthesis via Mono-Oxidation (Reference
Context)
Note: This route avoids regioisomer formation.

Dissolution: Dissolve 3,5-dimethylnitrobenzene (1.0 eq) in Pyridine/Water (2:1).
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Oxidation: Add

(2.2 eq) portion-wise at 80°C. Control is vital here; excess oxidant yields the isophthalate.

Workup: Filter

. Acidify filtrate to precipitate crude acid.

Esterification: Reflux crude acid in Methanol with catalytic

(Fischer Esterification).

Purification: Recrystallize from MeOH/Water to remove the diester impurity.

Visualizations & Logic Flows
Diagram 1: Synthesis & Impurity Logic
This diagram illustrates why the oxidation route is superior to nitration for this specific isomer.

Methyl 3-methylbenzoate Nitration (HNO3/H2SO4)
  Traditional Route  

3,5-Dimethylnitrobenzene Controlled Oxidation (KMnO4)
  Selective Route  

Mixture: 2-Nitro / 4-Nitro Isomers
(Ortho/Para Direction)

  Major Products  

Methyl 3-methyl-5-nitrobenzoate
(Target: 1,3,5 Pattern)  Mono-Oxidation  

Dimethyl 5-nitroisophthalate
(Over-oxidation)

  Excess Oxidant  

Click to download full resolution via product page

Caption: Comparison of synthetic routes. Nitration (Red) yields incorrect isomers due to

directing effects. Oxidation (Green) yields the correct 1,3,5-substitution pattern.

Diagram 2: Analytical Decision Tree
A self-validating workflow for batch release.
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Crude Product Sample

1H NMR Analysis (Aromatic Region)

Coupling Constant Check

Only Meta Coupling (J < 2Hz)

  Singlets Only  

Ortho Coupling (J ~ 8Hz)

  Doublets Found  

HPLC Purity Check REJECT: Isomeric Impurity

RELEASE: Target Identity Confirmed

  >98% Area  

Click to download full resolution via product page

Caption: Analytical workflow. The primary "Go/No-Go" decision relies on NMR coupling

constants to rule out regioisomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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